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A detailed guide for researchers and scientists on the performance characteristics of
Hexamethylenediamine-based polyamides, primarily Nylon 6,6, in comparison to other
relevant polyamide alternatives in fiber applications. This document provides quantitative data,
experimental methodologies, and visual representations of key concepts.

Introduction to Hexamethylenediamine-Based
Polyamides

Hexamethylenediamine-based polyamides, most notably Nylon 6,6 (PA66), are a cornerstone
of the synthetic fibers industry.[1] Nylon 6,6 is synthesized through the polycondensation of two
monomers: hexamethylenediamine and adipic acid, each contributing six carbon atoms to the
polymer backbone, hence the "6,6" designation.[2][3][4] This specific molecular structure
results in a highly crystalline polymer with strong hydrogen bonds between the amide linkages.
[5] These structural characteristics impart a unique combination of high mechanical strength,
excellent abrasion resistance, thermal stability, and durability, making Nylon 6,6 a preferred
material for demanding fiber applications.[1][6][7][8][9] Common applications range from
industrial products like tire cords, conveyor belts, and automotive airbags to consumer goods
such as carpets, apparel, and parachutes.[2][3][8]

The primary competitor to Nylon 6,6 in the polyamide fiber market is Nylon 6 (PAG6), which is
produced from a single monomer, caprolactam.[2][4] While both are polyamides and share
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many properties, the differences in their chemical structures lead to significant variations in
their performance profiles.[4]

Comparative Analysis: Nylon 6,6 vs. Nylon 6

The choice between Nylon 6,6 and Nylon 6 often depends on the specific performance
requirements of the end-use application, balancing properties against cost.[4] Nylon 6 is
typically about 30% less expensive than Nylon 6,6.[10]

Nylon 6,6 generally exhibits superior mechanical properties compared to Nylon 6, particularly in
terms of tensile strength and stiffness, due to its more ordered molecular structure and higher
crystallinity.[5][7][11] This makes it more suitable for applications requiring high rigidity and
long-term load-bearing capabilities.[5] Conversely, Nylon 6 has a lower elastic modulus, which
provides softer, more flexible fabrics with better elastic recovery.[2] Under moist conditions,
Nylon 6 can show better impact strength.[12]

A key differentiator is abrasion resistance. The fibers of Nylon 6,6 are significantly more
resistant to abrasion, withstanding up to 60,000 cycles compared to 40,000 for Nylon 6.[2][3]

Thermal resistance is a critical advantage of Nylon 6,6. It has a higher melting point (250-
265°C) compared to Nylon 6 (215-220°C).[11] This superior heat resistance allows Nylon 6,6 to
maintain its structural integrity and strength at elevated temperatures.[7][8] For example, at
180°C, Nylon 6,6 retains a heat age strength of 11.5 kg, while Nylon 6's strength drops
dramatically to just 2.6 kg.[3] This makes Nylon 6,6 the clear choice for high-temperature
environments, such as in automotive engine components and industrial machinery.[2][5][7]

All polyamides absorb moisture from the environment due to their hydrophilic amide groups,
which can affect their dimensional stability and mechanical properties.[10][12][13] Nylon 6
generally has a higher rate of moisture absorption than Nylon 6,6.[5][7][10] At equilibrium under
standard atmospheric conditions (23°C, 60% RH), Nylon 6 absorbs about 3.5% moisture by
weight, whereas Nylon 6,6 absorbs around 2.5%.[13]

The lower moisture absorption of Nylon 6,6 contributes to better dimensional stability, making it
preferable for precision components where tight tolerances are critical.[5][7] However, one
study noted that while Nylon 6 absorbs more total moisture, its dimensional change between
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the dry-as-molded state and equilibrium at 50% relative humidity can be less than that of Nylon
66.[14]

Both polyamides offer good resistance to a wide range of chemicals, including oils, solvents,
and hydrocarbons.[4][6][15][16][17] However, Nylon 6,6 is reported to have better resistance to
acids and saturated calcium chloride.[2][7][18] Strong acids can cause degradation of the
polymer chain in both types of polyamides through hydrolysis.[19]

Performance of Reinforced Polyamides

To enhance mechanical and thermal properties, polyamides are often reinforced with glass
fibers. The addition of glass fibers significantly increases tensile strength, stiffness (flexural
modulus), and heat deflection temperature while reducing shrinkage and moisture-induced
dimensional changes.[10][20][21] For instance, adding 30% glass fibers to Nylon 6 can reduce
its molding shrinkage from 1.2% to 0.4%.[10] A PA66 composite with 25% glass fiber (PA66-
GF25) shows a tensile strength of 155-220 MPa and a heat deflection temperature of 210-
240°C, making it suitable as a metal replacement in many applications.[20][22]

Quantitative Data Presentation

The tables below summarize the key performance indicators for Nylon 6,6 and its alternatives.
Data is provided for both standard and glass-fiber reinforced grades.

Table 1: General and Thermal Properties of Polyamides
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Test ] Nylon 6,6
Property Units Nylon 6 Nylon 6,6
Standard GF30
Density ISO 1183 glcm? ~1.20[11] ~1.15[11] ~1.42[22]
Melting Point  1SO 11357 °C 215-220[11] 250-265[11] 260 - 265[20]
Heat
Deflection
ISO 75 °C ~60 ~80-100 210 - 240[20]
Temp. (1.8
MPa)
Continuous
, >482 (>250)
Service °F (°C) 200 (93)[18] 210 (99)[18] -
Temperature
Moisture
Absorption
(Equilibrium, % 3.5[13] 2.5[13]
23°C, 60%
RH)
| Mould Shrinkage | 1ISO 294-4 | % | 0.8 - 1.2[10] | 1.2 - 1.5[10] | 0.5[22] |
Table 2: Mechanical Properties of Polyamides
Test . Nylon 6,6 Nylon 6,6
Property Units Nylon 6 Nylon 6,6
Standard GF25 GF50
. 155 -
Tensile
ISO 527 MPa 60 - 80 80 -85 220[20] 215[23]
Strength
[22]
Elongation
ISO 527 50 - 150 50 - 100 10[22] 2[23]
at Break
Flexural 8 - 15[20]
ISO 178 22-28 28-3.1 -
Modulus [22]

| 1Izod Notched Impact Strength | ISO 180 | kd/m2|5-10|4-6]10-17[20][22] | 14[23] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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